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Compound of Interest

Compound Name: Benzalazine

Cat. No.: B126859 Get Quote

Introduction

Benzalazine, an important organic compound, serves as a versatile precursor in the synthesis

of various heterocyclic compounds, which are significant in medicinal chemistry and materials

science.[1][2] Traditionally, the synthesis of benzalazine is achieved through the condensation

of benzaldehyde with hydrazine hydrate under conventional heating, often requiring long

reaction times and yielding variable amounts of product.[1][3] Microwave-assisted organic

synthesis (MAOS) has emerged as a powerful green chemistry technique, offering significant

enhancements over classical methods.[4][5] By utilizing microwave irradiation, chemical

reactions can be accelerated dramatically, often reducing reaction times from hours to minutes,

while simultaneously increasing product yields and purity.[4][6][7] This application note provides

a detailed protocol for the efficient, rapid, and high-yield synthesis of benzalazine using

microwave irradiation.

Reaction Scheme

The synthesis proceeds via the condensation reaction between two equivalents of

benzaldehyde and one equivalent of hydrazine hydrate, yielding benzalazine and water.
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Reactants

Products

2 x Benzaldehyde

Benzalazine

+ Hydrazine

Hydrazine Hydrate 2 x Water
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Start

1. Combine Benzaldehyde,
Hydrazine Hydrate, & Ethanol

in Microwave Vessel

2. Seal Vessel

3. Microwave Irradiation
(100°C, 5 min)

4. Cool to Room Temperature

5. Filter Solid Product

6. Wash with Cold Water
and Ethanol

7. Dry Under Vacuum

Pure Benzalazine
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Key Microwave Parameters

Optimal Outcome
(High Yield, High Purity, Short Time)

Temperature Irradiation Time Solvent Choice
(e.g., Ethanol, DMF, Solvent-Free) Microwave Power

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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